Cas no 176442-80-1 (Benzene, 1-(2-bromocyclopropyl)-3-fluoro-, trans- (9CI))

• Product Name: Benzene, 1-(2-bromocyclopropyl)-3-fluoro-, trans- (9CI)
• CAS No: 176442-80-1
• MF: C₉H₈BrF
• MW: 215.062225341797
• CID: 5253605
• Update Time: 2025-11-02

Benzene, 1-(2-bromocyclopropyl)-3-fluoro-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-bromocyclopropyl)-3-fluoro-, trans- (9CI)

• Inchi： 1S/C9H8BrF/c10-9-5-8(9)6-2-1-3-7(11)4-6/h1-4,8-9H,5H2/t8-,9+/m0/s1
• InChI Key： VOOZPOZLXOGGPR-DTWKUNHWSA-N
• SMILES： C1([C@@H]2C[C@H]2Br)=CC=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Benzene, 1-(2-bromocyclopropyl)-3-fluoro-, trans- (9CI)

Comprehensive Guide to Benzene, 1-(2-bromocyclopropyl)-3-fluoro-, trans- (9CI) (CAS No. 176442-80-1)

Benzene, 1-(2-bromocyclopropyl)-3-fluoro-, trans- (9CI) (CAS No. 176442-80-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromocyclopropyl and fluoro substituents, offers a versatile scaffold for the development of novel bioactive molecules. Its trans configuration further enhances its potential in stereoselective synthesis, making it a valuable intermediate in modern organic chemistry.

The molecular structure of Benzene, 1-(2-bromocyclopropyl)-3-fluoro-, trans- (9CI) features a benzene ring substituted with a 2-bromocyclopropyl group and a fluoro group at the 1 and 3 positions, respectively. The trans orientation of these substituents ensures distinct electronic and steric properties, which are crucial for its reactivity and applications. Researchers often explore this compound for its potential in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators.

One of the most compelling aspects of CAS No. 176442-80-1 is its role in medicinal chemistry. The presence of both bromine and fluorine atoms allows for diverse functionalization strategies, enabling the synthesis of derivatives with tailored biological activities. Recent studies have highlighted its utility in the development of anticancer agents and antiviral compounds, aligning with the growing demand for innovative therapeutics in global healthcare.

In addition to its pharmaceutical applications, Benzene, 1-(2-bromocyclopropyl)-3-fluoro-, trans- (9CI) is also investigated for its potential in agrochemicals. The fluoro substituent, in particular, is known to enhance the bioavailability and stability of pesticides and herbicides. This has led to increased interest in the compound as a building block for next-generation crop protection chemicals, addressing challenges such as pest resistance and environmental sustainability.

The synthesis of CAS No. 176442-80-1 typically involves multi-step organic reactions, including cyclopropanation and halogenation processes. Advanced techniques such as asymmetric catalysis and flow chemistry have been employed to improve the yield and purity of the compound. These innovations reflect the broader trends in green chemistry and process optimization, which are critical for reducing the environmental impact of chemical manufacturing.

From a commercial perspective, the demand for Benzene, 1-(2-bromocyclopropyl)-3-fluoro-, trans- (9CI) is expected to rise, driven by its expanding applications in life sciences and material science. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of research institutions and industrial partners. The compound's patent landscape and regulatory status are also key considerations for stakeholders in the chemical industry.

For researchers and professionals seeking detailed information about CAS No. 176442-80-1, it is essential to consult reliable sources such as scientific journals, chemical databases, and technical datasheets. Proper handling and storage guidelines should always be followed to ensure safety and compliance with laboratory standards. As the field of organic synthesis continues to evolve, compounds like Benzene, 1-(2-bromocyclopropyl)-3-fluoro-, trans- (9CI) will remain at the forefront of innovation.

In summary, Benzene, 1-(2-bromocyclopropyl)-3-fluoro-, trans- (9CI) (CAS No. 176442-80-1) represents a fascinating area of study with broad implications for pharmaceuticals, agrochemicals, and beyond. Its unique structural features and versatile reactivity make it a valuable tool for scientists exploring new frontiers in chemistry and biology. As research progresses, this compound is likely to play an even greater role in addressing some of the most pressing challenges in science and industry.